Cas no 207451-83-0 (Ethanone,1-(3,4-dihydro-7-methyl-2(1H)-isoquinolinyl)-)

• Product name: Ethanone,1-(3,4-dihydro-7-methyl-2(1H)-isoquinolinyl)-
• CAS No: 207451-83-0
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 241829
• PubChem ID: 20812252

Ethanone,1-(3,4-dihydro-7-methyl-2(1H)-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3,4-dihydro-7-methyl-2(1H)-isoquinolinyl)-
• Isoquinoline,2-acetyl-1,2,3,4-tetrahydro-7-methyl- (9CI)
• 207451-83-0
• 1-(7-Methyl-3,4-dihydroisoquinolin-2(1H)-yl)ethanone
• SCHEMBL12287671
• 1-(3,4-Dihydro-7-methyl-2(1H)-isoquinolinyl)ethanone
• DTXSID601217555

• Inchi： InChI=1S/C12H15NO/c1-9-3-4-11-5-6-13(10(2)14)8-12(11)7-9/h3-4,7H,5-6,8H2,1-2H3
• InChI Key： IAKMCINMFSUUTF-UHFFFAOYSA-N
• SMILES： CC(N1CCC2=CC=C(C=C2C1)C)=O

Computed Properties

• Exact Mass: 189.11545
• Monoisotopic Mass: 189.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines